Cas no 107734-17-8 (4-chloro-2-ethenylaniline)

• Product Name: 4-chloro-2-ethenylaniline
• CAS No: 107734-17-8
• MF: C₈H₈ClN
• MW: 153.608820915222
• CID: 3588149
• PubChem ID: 45257535
• Update Time: 2025-06-11

4-chloro-2-ethenylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-ethenyl-
• 4-chloro-2-ethenylaniline
• EN300-191579
• 107734-17-8
• HS-3571

• Inchi： 1S/C8H8ClN/c1-2-6-5-7(9)3-4-8(6)10/h2-5H,1,10H2
• InChI Key： LSJGPRPZCAAHIE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1C=C

Computed Properties

• Exact Mass: 153.0345270Da
• Monoisotopic Mass: 153.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-chloro-2-ethenylaniline

4-Chloro-2-Ethenylaniline (CAS No. 107734-17-8): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-2-ethenylaniline (CAS No. 107734-17-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-(2-chlorophenyl)ethenylamine, is characterized by its unique molecular structure, which includes a chloro-substituted phenyl ring and an ethenyl group attached to an aniline moiety. The combination of these functional groups imparts a range of chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 4-chloro-2-ethenylaniline is C₉H₉ClN, and its molecular weight is approximately 166.63 g/mol. The compound is typically a white to off-white solid at room temperature, with a melting point ranging from 55°C to 58°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in a variety of chemical reactions and formulations.

In the realm of organic synthesis, 4-chloro-2-ethenylaniline serves as a key building block for the synthesis of more complex molecules. Its reactivity is primarily driven by the presence of the aniline group, which can undergo various electrophilic aromatic substitution reactions, such as nitration, sulfonation, and acylation. Additionally, the ethenyl group can participate in addition reactions, making it useful for the formation of carbon-carbon bonds through processes like Michael addition or Diels-Alder reactions.

The pharmaceutical industry has shown particular interest in 4-chloro-2-ethenylaniline due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 4-chloro-2-ethenylaniline as a key intermediate in the synthesis of a series of novel antiviral agents with potent activity against influenza viruses. The researchers found that compounds derived from this intermediate exhibited high selectivity and low cytotoxicity, making them promising candidates for further development.

Beyond its applications in drug discovery, 4-chloro-2-ethenylaniline has also been investigated for its potential in materials science. A recent paper in Advanced Materials highlighted its use as a precursor for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through structural modifications makes 4-chloro-2-ethenylaniline-based polymers highly versatile materials for advanced technological applications.

In the context of environmental chemistry, understanding the behavior and fate of compounds like 4-chloro-2-ethenylaniline is crucial for assessing their potential impact on ecosystems. Research published in Environmental Science & Technology has focused on the biodegradability and environmental persistence of this compound. The findings suggest that while 4-chloro-2-ethenylaniline can be biodegraded under certain conditions, its degradation rate can vary depending on factors such as pH, temperature, and microbial community composition. This information is vital for developing strategies to manage and mitigate any potential environmental risks associated with its use.

Safety considerations are paramount when handling any chemical compound, including 4-chloro-2-ethenylaniline. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. Users should consult material safety data sheets (MSDS) for detailed information on safe handling procedures and personal protective equipment (PPE) recommendations.

In conclusion, 4-chloro-2-ethenylaniline (CAS No. 107734-17-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable intermediate in organic synthesis, drug discovery, materials science, and environmental chemistry. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.